Cas no 2228250-18-6 (O-(2-{imidazo1,2-apyridin-3-yl}propyl)hydroxylamine)

O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine is a specialized organic compound featuring an imidazopyridine core linked to a hydroxylamine moiety via a propyl spacer. This structure confers unique reactivity, making it valuable in medicinal chemistry and drug development, particularly as a versatile intermediate for the synthesis of bioactive molecules. The imidazopyridine scaffold is known for its pharmacological relevance, while the hydroxylamine group offers functional handles for further derivatization. Its well-defined synthetic pathway ensures high purity and consistency, supporting its use in research and industrial applications. The compound’s stability and solubility profile further enhance its utility in diverse chemical transformations.
O-(2-{imidazo1,2-apyridin-3-yl}propyl)hydroxylamine structure
2228250-18-6 structure
Product Name:O-(2-{imidazo1,2-apyridin-3-yl}propyl)hydroxylamine
CAS No:2228250-18-6
MF:C10H13N3O
MW:191.229721784592
CID:6000652
PubChem ID:165859617
Update Time:2025-05-20

O-(2-{imidazo1,2-apyridin-3-yl}propyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-(2-{imidazo1,2-apyridin-3-yl}propyl)hydroxylamine
    • O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine
    • 2228250-18-6
    • EN300-1770265
    • Inchi: 1S/C10H13N3O/c1-8(7-14-11)9-6-12-10-4-2-3-5-13(9)10/h2-6,8H,7,11H2,1H3
    • InChI Key: KHEOFLUCHXCEDO-UHFFFAOYSA-N
    • SMILES: O(CC(C)C1=CN=C2C=CC=CN12)N

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.6Ų

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Additional information on O-(2-{imidazo1,2-apyridin-3-yl}propyl)hydroxylamine

Comprehensive Overview of O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine (CAS No. 2228250-18-6)

O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine (CAS No. 2228250-18-6) is a novel organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazo[1,2-a]pyridine core, is a subject of interest due to its potential applications in drug discovery and development. The hydroxylamine moiety in its structure further enhances its reactivity, making it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the scientific community has shown a growing interest in imidazo[1,2-a]pyridine-based compounds, as they exhibit a wide range of pharmacological activities. Researchers are particularly intrigued by the potential of O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine to serve as a building block for designing new therapeutics. Its structural features align with current trends in drug development, where heterocyclic compounds play a pivotal role in addressing unmet medical needs.

The compound's CAS No. 2228250-18-6 is a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature. The imidazo[1,2-a]pyridine scaffold is known for its versatility, often incorporated into molecules targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. This has led to a surge in searches for "imidazo[1,2-a]pyridine derivatives" and "hydroxylamine applications in drug synthesis," reflecting the compound's relevance in contemporary research.

One of the most frequently asked questions about O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine revolves around its synthetic routes and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. These methods ensure the high purity and consistency required for pharmaceutical applications, addressing concerns about "how to synthesize imidazo[1,2-a]pyridine derivatives" and "best practices for hydroxylamine handling."

The compound's potential extends beyond traditional drug development. With the rise of artificial intelligence (AI) in chemistry, researchers are leveraging computational tools to predict the biological activity of O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine. This aligns with the increasing popularity of searches like "AI in drug discovery" and "computational chemistry for heterocycles." Such interdisciplinary approaches are accelerating the identification of promising candidates for further study.

Environmental and safety considerations are also paramount when working with CAS No. 2228250-18-6. While the compound is not classified as hazardous, proper laboratory practices must be followed to ensure safe handling. This addresses common queries such as "safety protocols for hydroxylamine derivatives" and "environmental impact of pharmaceutical intermediates." Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines.

In summary, O-(2-{imidazo[1,2-a]pyridin-3-yl}propyl)hydroxylamine (CAS No. 2228250-18-6) represents a fascinating area of research with broad implications for medicine and chemistry. Its unique structure, combined with the growing demand for innovative therapeutics, positions it as a compound of significant interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about "next-generation drug candidates" and "advances in heterocyclic chemistry."

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